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Compound of Interest

Compound Name: Ornidazole

Cat. No.: B1677491

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
step-by-step procedures for the safe and compliant disposal of Ornidazole, a nitroimidazole
antibiotic used in the treatment of protozoan and anaerobic bacterial infections. Adherence to
these guidelines will help protect laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Ornidazole with appropriate
personal protective equipment (PPE). This includes safety goggles with side shields, protective
gloves, and impervious clothing.[1] Work should be conducted in a well-ventilated area, and the
formation of dust and aerosols should be avoided.[1][2] In case of accidental contact, rinse the
affected skin or eyes immediately with plenty of water for at least 15 minutes and seek medical
attention.[3][4]

Ornidazole Disposal Protocol

The primary principle for the disposal of Ornidazole is to prevent its release into the
environment by avoiding discharge into drains or water courses.[1][2] The recommended
method of disposal is through a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[2]

Step-by-Step Disposal Guide:
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Waste ldentification and Segregation:

o Identify all waste containing Ornidazole, including pure substance, contaminated labware
(e.g., vials, pipettes), and solutions.

o Segregate Ornidazole waste from other laboratory waste streams at the point of
generation. It should not be mixed with biohazardous waste.

o While Ornidazole is not typically classified as a hazardous waste for transport, it is crucial
to consult local, state, and federal regulations to ensure complete and accurate
classification.[1][3]

Containment and Labeling:
o Place solid Ornidazole waste into a suitable, sealed, and clearly labeled container.
o For liquid waste containing Ornidazole, use a dedicated, leak-proof container.

o Label the container clearly as "Ornidazole Waste" and include any other identifiers
required by your institution's waste management program.

Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated area away
from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing
agents.[1][2]

o The storage area should be secure to prevent unauthorized access.
Disposal:

o Arrange for the collection of the Ornidazole waste by a licensed hazardous waste
disposal company.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for Ornidazole.

o Do not attempt to dispose of Ornidazole by flushing it down the drain or discarding it in
regular trash.[2][5]
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Contaminated Packaging:

o Empty Ornidazole containers should be triple-rinsed (or the equivalent) before being offered
for recycling or reconditioning.[2]

 Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill, if local regulations permit.[2]

Quantitative Data for Ornidazole

Property Value

Molecular Formula C7H10CIN303
Molecular Weight 219.63 g/mol
Boiling Point 270°C (lit.)[2]

pKa 24

Plasma Protein Binding Approximately 13%

Ornidazole Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ornidazole waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Ornidazole waste.
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By implementing these procedures, laboratories can ensure the safe handling and disposal of
Ornidazole, fostering a culture of safety and environmental responsibility. Always consult your
institution's specific safety and waste management guidelines in conjunction with this
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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